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Compound of Interest

Compound Name: Acutissimin A

Cat. No.: B1255025 Get Quote

Abstract: Acutissimin A is a complex tannin belonging to the flavono-ellagitannin class,

characterized by a unique covalent linkage between an ellagitannin and a flavonoid moiety.

First isolated from plants of the Quercus genus, its formation is notably observed during the

aging of wine in oak barrels. The primary biological significance of Acutissimin A lies in its

potent activity as a DNA topoisomerase I inhibitor, exhibiting substantially greater in vitro

potency than some clinically used anticancer agents. This document provides a comprehensive

technical overview of Acutissimin A, including its chemical nature, formation, biological

mechanism of action, and relevant experimental protocols for its synthesis and evaluation. This

guide is intended for researchers, scientists, and professionals in the field of natural product

chemistry and drug development.

Core Concepts: Structure and Classification
Acutissimin A is classified as a complex tannin, or more specifically, a flavono-ellagitannin.[1]

Its structure arises from the C-C condensation of a C-glycosidic ellagitannin, vescalagin, with a

flavan-3-ol, (+)-catechin.[2][3] This linkage creates a large, polyphenolic molecule with a

complex stereochemistry.

Chemical Formula: C₅₆H₃₈O₃₁[4]

Molar Mass: 1206.9 g/mol [4]

The molecule combines the structural features of both hydrolyzable tannins (the ellagitannin

portion, which can be hydrolyzed to yield ellagic acid) and condensed tannins (related to the
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flavonoid portion).[2]

Natural Occurrence and Formation
Acutissimin A is not typically found in living plant tissue in high concentrations. Its presence is

most famously noted in red wine that has been aged in oak barrels.[5] It has also been

identified in the wood of oak species such as Quercus acutissima.[6]

The formation of Acutissimin A is a result of a non-enzymatic, diastereoselective

condensation reaction. In the acidic environment of wine, the oak ellagitannin vescalagin reacts

with flavan-3-ols like (+)-catechin, which are naturally present in grapes.[5] This reaction can

also occur when wine comes into contact with cork, which also contains ellagitannins.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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